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Compound of Interest

Compound Name: Propidium bromide

Cat. No.: B15185162 Get Quote

Propidium bromide is a fluorescent intercalating agent widely utilized in life sciences research

to identify dead cells and quantify DNA content. As a member of the phenanthridinium salt

family, its utility is rooted in its inability to cross the membrane of live cells, making it a reliable

marker for cells with compromised membrane integrity.[1][2][3] This guide provides an in-depth

overview of its spectral properties, experimental applications, and the underlying mechanisms

of action for researchers, scientists, and professionals in drug development. While often used

interchangeably in literature with its more common counterpart, propidium iodide (PI), this

guide will focus on the principles applicable to both forms, with a specific emphasis on their

shared fluorophore, propidium.

Core Principles and Mechanism of Action
Propidium bromide's functionality hinges on its chemical structure, which includes a double

positive charge, rendering it membrane-impermeant to healthy cells.[4] In late-stage apoptosis

or necrosis, the cell membrane loses its integrity, allowing propidium bromide to enter the

cell.[3] Once inside, it intercalates with double-stranded DNA and, to a lesser extent, RNA, with

a stoichiometry of approximately one dye molecule per 4-5 base pairs of DNA.[1][5] This

binding event leads to a significant enhancement of its fluorescence, with a 20- to 30-fold

increase in quantum yield.[1][6][7]
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The fluorescence spectrum of propidium bromide is environmentally sensitive. In an aqueous

solution, the unbound dye exhibits an excitation maximum at approximately 493 nm and an

emission maximum at around 636 nm.[1][7] Upon intercalation with DNA, a notable spectral

shift occurs. The excitation maximum shifts to a longer wavelength of about 535 nm, and the

emission maximum shifts to a shorter wavelength of approximately 617 nm.[1][7] This large

Stokes shift is advantageous for multicolor fluorescence applications, allowing for simultaneous

detection with other fluorophores.[5]

Quantitative Spectroscopic Data
The following tables summarize the key spectral and physical properties of propidium
bromide when unbound and bound to DNA.

Property
Unbound Propidium
Bromide (Aqueous
Solution)

DNA-Bound Propidium
Bromide

Excitation Maximum ~493 nm[1][7] ~535 nm[1][7]

Emission Maximum ~636 nm[1][7] ~617 nm[1][7]

Quantum Yield Low 0.2[4]

Fluorescence Enhancement - 20-30 fold[1][6][7]

Property Value

Molar Extinction Coefficient (ε) 5,900 M⁻¹cm⁻¹ at 493 nm[8]

Molecular Weight 668.39 g/mol (for propidium iodide)[8]

Experimental Protocols
Propidium bromide is a versatile tool in various experimental contexts, most notably in flow

cytometry and fluorescence microscopy for assessing cell viability and analyzing DNA content

for cell cycle studies.
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This protocol outlines the general steps for staining a cell suspension with propidium bromide
to distinguish live and dead cells.

Materials:

Phosphate-buffered saline (PBS)

Propidium bromide stock solution (e.g., 1 mg/mL in water)

Flow cytometry staining buffer (e.g., PBS with 1% BSA)

FACS tubes

Procedure:

Cell Preparation: Harvest cells and wash them twice with cold PBS by centrifuging at 300-

400 x g for 5 minutes and decanting the supernatant.[2][9]

Cell Surface Staining (Optional): If performing multicolor analysis with antibodies against

surface antigens, proceed with the antibody staining protocol as recommended by the

manufacturer.

Resuspension: Resuspend the cell pellet in 100 µL of flow cytometry staining buffer.[2]

Propidium Bromide Staining: Add 5-10 µL of a working solution of propidium bromide
(e.g., 10 µg/mL) to the cell suspension immediately before analysis.[2]

Incubation: Incubate for 5-15 minutes at room temperature in the dark.[10] Do not wash the

cells after adding propidium bromide, as the dye must remain in the buffer during

acquisition.[10]

Flow Cytometric Analysis: Analyze the cells on a flow cytometer. Propidium bromide is

typically excited by a 488 nm or 532 nm laser and its emission is detected in the FL2 or FL3

channel.[2][4]
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This protocol is for staining fixed cells to analyze their DNA content and determine the cell cycle

phase distribution.

Materials:

PBS

70% Ethanol, ice-cold

Propidium bromide staining solution (e.g., 50 µg/mL PI in PBS)

RNase A solution (e.g., 100 µg/mL in PBS)

Procedure:

Cell Harvesting: Harvest approximately 1 x 10^6 cells per sample.

Washing: Wash the cells with PBS, centrifuge at 300 x g for 5 minutes, and discard the

supernatant.[11]

Fixation: Resuspend the cell pellet in 400 µL of PBS. While vortexing gently, add 1 mL of ice-

cold 70% ethanol dropwise to the cells.[11] This step is crucial for proper fixation and to

minimize cell clumping.

Incubation: Incubate the cells on ice for at least 30 minutes.[11] Fixed cells can be stored at

4°C for several weeks.[12]

Rehydration and Washing: Centrifuge the fixed cells (a higher speed may be necessary as

fixed cells are less dense), discard the ethanol, and wash twice with PBS.[11]

RNase Treatment: To ensure that only DNA is stained, resuspend the cell pellet in a solution

containing RNase A and incubate at 37°C for 20-30 minutes.[5][11]

Propidium Bromide Staining: Add the propidium bromide staining solution and incubate at

room temperature for 5-10 minutes in the dark.[11]

Flow Cytometric Analysis: Analyze the samples on a flow cytometer, ensuring the data for

propidium bromide fluorescence is collected on a linear scale.[9]
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Fluorescence Microscopy of Dead Cells
This protocol describes the staining of adherent or suspension cells for visualization of dead

cells by fluorescence microscopy.

Materials:

PBS

Propidium bromide staining solution (e.g., 1.5 µM in PBS)

Coverslips (for adherent cells)

Microscope slides

Procedure:

Cell Preparation: For adherent cells, grow them on coverslips. For suspension cells, they can

be cytocentrifuged onto a slide.

Washing: Gently wash the cells with PBS to remove any residual medium.

Staining: Add the propidium bromide staining solution to the cells and incubate for 5-15

minutes at room temperature, protected from light.[10]

Washing: Gently wash the cells with PBS to remove the unbound dye.

Mounting: Mount the coverslip onto a microscope slide with a drop of mounting medium.

Visualization: Observe the stained cells using a fluorescence microscope with appropriate

filters for red fluorescence.

Visualizations
The following diagrams illustrate key experimental workflows and concepts related to the use of

propidium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Propidium_iodide
https://www.rndsystems.com/resources/protocols/flow-cytometry-protocol-analysis-cell-viability-using-propidium-iodide
https://www.iqproducts.nl/wp-content/uploads/PIF_F.121-1.pdf
https://www.aatbio.com/products/propidium-iodide
https://documents.thermofisher.com/TFS-Assets%2FLSG%2Fmanuals%2Fmp01304.pdf
https://docs.aatbio.com/products/protocol/17515.pdf
https://www.thermofisher.com/us/en/home/life-science/cell-analysis/fluorophores/propidium-iodide.html
https://www.sigmaaldrich.com/JP/ja/product/mm/537059
https://www.sigmaaldrich.com/JP/ja/product/mm/537059
https://www.bio-rad-antibodies.com/immunofluorescence-staining-cells-pi-staining-cell-cycle.html
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/viability-staining-flow-cytometry.html
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/viability-staining-flow-cytometry.html
https://techresources.dsfarm.unipd.it/wp-content/uploads/2024/07/Cell-Cycle-Analysis-by-Propidium-Iodide-Staining.pdf
https://www.abcam.com/en-us/technical-resources/protocols/flow-cytometry-with-propidium-iodide-staining
https://www.benchchem.com/product/b15185162#propidium-bromide-excitation-and-emission-spectra
https://www.benchchem.com/product/b15185162#propidium-bromide-excitation-and-emission-spectra
https://www.benchchem.com/product/b15185162#propidium-bromide-excitation-and-emission-spectra
https://www.benchchem.com/product/b15185162#propidium-bromide-excitation-and-emission-spectra
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15185162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

